Cas no 345-67-5 (bis(3-fluoro-4-hydroxyphenyl)methanone)

• Product name: bis(3-fluoro-4-hydroxyphenyl)methanone
• CAS No: 345-67-5
• MF: C₁₃H₈O₃F₂
• MW: 250.19762
• CID: 919341
• PubChem ID: 223301

bis(3-fluoro-4-hydroxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• bis(3-fluoro-4-hydroxyphenyl)methanone
• NSC10827
• AC1L5CGE
• AC1Q4O9R
• AR-1I0250
• NSC-10827
• BIS(3-FLUORO-4-HYDROXY-PHENYL)METHANONE
• 3,3'-Difluor-4,4'-dihydroxy-benzophenon
• 3,3'-difluoro-4,4'-dihydroxy-benzophenone
• AG-J-45735
• CTK4H2613
• 345-67-5
• DS-007275
• DTXSID00278964

• Inchi： InChI=1S/C13H8F2O3/c14-9-5-7(1-3-11(9)16)13(18)8-2-4-12(17)10(15)6-8/h1-6,16-17H
• InChI Key： WELNAMBQLGJSJO-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C(=O)C2=CC(=C(C=C2)O)F)F)O

Computed Properties

• Exact Mass: 250.04414
• Monoisotopic Mass: 250.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.447
• Boiling Point: 432.3°C at 760 mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.608
• PSA: 57.53
• LogP: 2.60700